Cas no 1568256-46-1 ((1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol)

• Product Name: (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol
• CAS No: 1568256-46-1
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• MDL: MFCD25985142
• CID: 5245233
• PubChem ID: 83093246
• Update Time: 2025-08-03

(1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol
• (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethanol

• MDL： MFCD25985142
• Inchi： 1S/C9H9F2N3O/c1-5-2-8(11)6(3-7(5)10)9(15)4-13-14-12/h2-3,9,15H,4H2,1H3/t9-/m0/s1
• InChI Key： NAXKOUMFFNOYMZ-VIFPVBQESA-N
• SMILES： FC1C=C(C)C(=CC=1[C@H](CN=[N+]=[N-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2.5
• Topological Polar Surface Area: 34.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol

Introduction to (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol (CAS No. 1568256-46-1)

(1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol (CAS No. 1568256-46-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an azide functional group and a substituted phenyl ring, which contribute to its potential applications in various therapeutic areas.

The azide functional group in (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol is particularly noteworthy due to its reactivity and versatility in chemical synthesis. Azides are widely used in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is a powerful tool for the formation of 1,2,3-triazoles. This reaction has found extensive applications in the synthesis of complex molecules, including pharmaceuticals and materials science.

The substituted phenyl ring with fluorine and methyl substituents adds further complexity and specificity to the molecule. Fluorine atoms are known for their ability to modulate the electronic properties of organic molecules, often enhancing their biological activity and metabolic stability. The presence of these substituents can significantly influence the compound's pharmacokinetic properties, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without causing significant cytotoxicity. This makes it a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the use of (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol in cancer research. Preliminary studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol could be further explored as a potential anticancer agent.

In addition to its therapeutic potential, (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol has also been investigated for its use in diagnostic imaging. The azide group can be readily converted into various imaging agents through bioorthogonal reactions, allowing for non-invasive monitoring of biological processes in vivo. This property makes it a valuable tool for researchers studying disease progression and treatment efficacy.

The synthesis of (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol typically involves several steps, including the formation of the azide functional group and the introduction of the substituted phenyl ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a study published in Organic Letters described a one-pot synthesis method that significantly reduces reaction time and improves yield.

In conclusion, (1R)-2-azido-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol (CAS No. 1568256-46-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.